(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine

• IUPAC Name: [2-(2,6-dimethoxyphenyl)phenyl]-diphenylphosphane
• InChI: InChI=1S/C26H23O2P/c1-27-23-17-11-18-24(28-2)26(23)22-16-9-10-19-25(22)29(20-12-5-3-6-13-20)21-14-7-4-8-15-21/h3-19H,1-2H3
• InChI Key: SCPQRAVWOIURIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H23O2P
• Molecular Weight: 398.4 g/mol

Description

“(2’,6’-Dimethoxy-[1,1’-biphenyl]-2-yl)diphenylphosphine” is a compound with the molecular formula C26H23O2P. It is a derivative of diphenylphosphine, an organophosphorus compound. This compound is used as a ligand for ruthenium-catalyzed greener amine synthesis from amines and alcohols by hydrogen-borrowing.

Molecular Structure Analysis

The molecular structure of “(2’,6’-Dimethoxy-[1,1’-biphenyl]-2-yl)diphenylphosphine” is complex, with a biphenyl core substituted with two methoxy groups and a diphenylphosphine group. The compound has been characterized by X-ray crystallography.

Physical And Chemical Properties Analysis

“(2’,6’-Dimethoxy-[1,1’-biphenyl]-2-yl)diphenylphosphine” is a solid at room temperature. It has a molecular weight of 398.44 g/mol. The compound is air-sensitive and slightly soluble in organic solvents.

Scientific Research Applications

Catalysis and Ligand Design

• Palladium-Catalyzed Reactions : The compound serves as a ligand in palladium-catalyzed reactions. .
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Biocatalysis and Enzymatic Transformations

• Optical Resolution : Lipase from Pseudomonas cepacia has been found to catalyze the acetylation of (2’,6’-Dimethoxy-[1,1’-biphenyl]-2-yl)diphenylphosphine, leading to optically active 2,2’-dihydroxy-6,6’-dimethoxy-1,1’-biphenyl. .
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Organic Synthesis and Intermediates

• Intermediate in Organic Synthesis : 2-(Diphenylphosphino)-2’,6’-dimethoxybiphenyl serves as an intermediate in organic chemical synthesis. .

Chiral Ligands and Coordination Chemistry

• Chelating Ligand : Researchers have explored its use as a chelating ligand in coordination chemistry. .
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Biphenyl Scaffold and Derivatives

• Biphenyl Derivatives : Scientists have synthesized biphenyl-tetrathiafulvalene derivatives using 2,2’-dimethoxybiphenyl as a key building block. .

Phosphine Ligands in Transition Metal Complexes

• Phosphine Ligand : The compound belongs to the family of phosphine ligands. .

Safety and Hazards

“(2’,6’-Dimethoxy-[1,1’-biphenyl]-2-yl)diphenylphosphine” is classified as harmful if swallowed, inhaled, or in contact with skin and eyes. It poses long-term risks to aquatic life. Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

Similar compounds, such as 2-diphenylphosphinobenzoic acid, are known to be components of catalysts used for processes like the shell higher olefin process .

Mode of Action

It’s known that diphenylphosphine derivatives are nucleophiles, so they add to carbon–heteroatom double bonds . This suggests that 2-(Diphenylphosphino)-2’,6’-dimethoxybiphenyl might interact with its targets through similar mechanisms.

Biochemical Pathways

It’s known that organophosphorus compounds can participate in various biochemical reactions, including those involving cytochrome p450 (cyp450) enzymes . These enzymes play a crucial role in drug metabolism and bioactivation, suggesting that 2-(Diphenylphosphino)-2’,6’-dimethoxybiphenyl might influence similar pathways.

Pharmacokinetics

It’s known that the pharmacokinetics of a compound can be influenced by factors such as its chemical structure, solubility, and the presence of functional groups .

Result of Action

Given its potential role as a component of catalysts, it might influence various chemical reactions, potentially leading to changes in the synthesis or degradation of certain molecules .

Action Environment

The action of 2-(Diphenylphosphino)-2’,6’-dimethoxybiphenyl can be influenced by various environmental factors. For instance, its stability and efficacy might be affected by factors such as temperature, pH, and the presence of other chemicals . Furthermore, its solubility suggests that it might be more active in polar organic solvents .